Cas no 80980-81-0 (Cholecystokinin (26-33))

• Product name: Cholecystokinin (26-33)
• CAS No: 80980-81-0
• MF: C₄₉H₆₁N₉O₁₇S₃
• MW: 1144.25374865532
• CID: 986258

Cholecystokinin (26-33) Chemical and Physical Properties

Names and Identifiers

• Cholecystokinin (26-33)
• BDBM50202113
• L-Asp-O-Sulfo-L-Tyr-L-Met-Gly-L-Trp-L-Met-L-Asp-L-Phe-OH
• (3S)-3-[(2S)-2-[(2S)-2-{2-[(2S)-2-[(2S)-2-[(2S)-2-amino-3-carboxypropanamido]-3-[4-(sulfooxy)phenyl]propanamido]-4-(methylsulfanyl)butanamido]acetamido}-3-(1H-indol-3-yl)propanamido]-4-(methylsulfanyl)butanamido]-3-{[(1S)-1-carboxy-2-phenylethyl]carbamoyl}propanoic acid

• Inchi： 1S/C49H61N9O17S3/c1-76-18-16-34(54-46(67)36(56-43(64)32(50)23-41(60)61)20-28-12-14-30(15-13-28)75-78(72,73)74)44(65)52-26-40(59)53-37(22-29-25-51-33-11-7-6-10-31(29)33)47(68)55-35(17-19-77-2)45(66)57-38(24-42(62)63)48(69)58-39(49(70)71)21-27-8-4-3-5-9-27/h3-15,25,32,34-39,51H,16-24,26,50H2,1-2H3,(H,52,65)(H,53,59)(H,54,67)(H,55,68)(H,56,64)(H,57,66)(H,58,69)(H,60,61)(H,62,63)(H,70,71)(H,72,73,74)/t32-,34-,35-,36-,37-,38-,39-/m0/s1
• InChI Key： SDJPEEZPMPFEON-YRVFCXMDSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CC(=O)O)=O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC(CNC([C@H](CCSC)NC([C@H](CC1C=CC(=CC=1)OS(=O)(=O)O)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1143.334754
• Monoisotopic Mass: 1143.334754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 78
• Rotatable Bond Count: 33
• Complexity: 2180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 480

Experimental Properties

• Density: 1.453
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.643